Cas no 51591-64-1 (4-Pyridinecarboxylicacid, 3-sulfo-, sodium salt (1:1))

• Product Name: 4-Pyridinecarboxylicacid, 3-sulfo-, sodium salt (1:1)
• CAS No: 51591-64-1
• MF: C₆H₄NNaO₅S
• MW: 225.154431343079
• CID: 371899
• PubChem ID: 23684587
• Update Time: 2025-04-19

4-Pyridinecarboxylicacid, 3-sulfo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 3-sulfo-, sodium salt (1:1)
• sodium hydrogen 3-sulphonatoisonicotinate
• sodium,4-carboxypyridine-3-sulfonate
• 51591-64-1
• DTXSID80199542
• EINECS 257-305-9

• Inchi： 1S/C6H5NO5S.Na/c8-6(9)4-1-2-7-3-5(4)13(10,11)12;/h1-3H,(H,8,9)(H,10,11,12);/q;+1/p-1
• InChI Key： PCGVTMOFALRHHB-UHFFFAOYSA-M
• SMILES： S(C1C=NC=CC=1C(=O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 224.97082
• Monoisotopic Mass: 224.97078768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 107.39